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Compound of Interest

Compound Name: 1-Isocyanato-2-methoxyethane

Cat. No.: B1285219 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

characteristics of 1-Isocyanato-2-methoxyethane (CAS 42170-95-6). The information is

compiled for use in research, drug development, and other scientific applications, with a focus

on presenting clear, quantitative data and outlining relevant experimental contexts.

Chemical Identity and Physical Properties
1-Isocyanato-2-methoxyethane is an organic compound containing both an isocyanate and

an ether functional group.[1] The isocyanate group is highly reactive, making this compound a

versatile intermediate in organic synthesis.[1]

Table 1: Physical and Chemical Properties of 1-Isocyanato-2-methoxyethane
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Property Value Source(s)

Molecular Formula C₄H₇NO₂ [2][3][4][5]

Molecular Weight 101.10 g/mol [2][3][4][5]

Boiling Point 115.4 ± 23.0 °C at 760 mmHg [6]

123-124 °C [5]

Density 1.0 ± 0.1 g/cm³ [6]

Flash Point 29.5 ± 17.1 °C [6]

Vapor Pressure 19.0 ± 0.2 mmHg at 25°C [6]

Refractive Index 1.416 [6]

LogP (Octanol-Water Partition

Coefficient)
0.84 [6]

Topological Polar Surface Area 38.7 Å² [3]

Rotatable Bond Count 3 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Appearance Colorless to pale yellow liquid [1]

Odor Distinctive [1]

Spectroscopic and Analytical Data
While specific spectroscopic data sets for 1-Isocyanato-2-methoxyethane are not readily

available in the public domain, the following identifiers can be used for database searches and

analytical characterization.

Table 2: Spectroscopic and Analytical Identifiers
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Identifier Value

SMILES COCCN=C=O

InChI InChI=1S/C4H7NO2/c1-7-3-2-5-4-6/h2-3H2,1H3

InChIKey IVMHNKJWTRJTRU-UHFFFAOYSA-N

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-
Isocyanato-2-methoxyethane are not published in readily accessible literature. However,

standard methodologies for liquid organic compounds would be employed.

Boiling Point Determination (General Protocol)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[7] A common method for its determination is the distillation method or the Thiele tube

method.[7][8][9]

Workflow for Boiling Point Determination using Thiele Tube
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Apparatus Setup

Heating and Observation

Measurement

Sample in Fusion Tube

Inverted Capillary Tube

Attach to Thermometer

Place in Thiele Tube with Heat Transfer Fluid

Gently Heat Thiele Tube Side Arm

Observe Continuous Stream of Bubbles from Capillary

Remove Heat

Bubbling Stops, Liquid Enters Capillary

Record Temperature

Recorded Temperature is the Boiling Point

Click to download full resolution via product page

Caption: General workflow for boiling point determination using a Thiele tube.
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Density Measurement (General Protocol)
The density of a liquid, its mass per unit volume, can be determined using several methods,

including pycnometry or a vibrating tube density meter.[10][11]

Workflow for Density Measurement using a Pycnometer
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Preparation

Calibration (with a liquid of known density, e.g., water)

Sample Measurement

Clean and Dry Pycnometer

Weigh Empty Pycnometer (m1)

Fill with Calibration Liquid

Thermostat to Known Temperature (T)

Weigh Filled Pycnometer (m2)

Calculate Pycnometer Volume (V = (m2-m1)/ρ_known)

Fill with Sample Liquid

Thermostat to Same Temperature (T)

Weigh Filled Pycnometer (m3)

Calculate Sample Density (ρ_sample = (m3-m1)/V)

Click to download full resolution via product page

Caption: General workflow for determining liquid density using a pycnometer.
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Potential Biological Activity: Vasopressin Receptor
Antagonism
Some chemical library databases note that 1-Isocyanato-2-methoxyethane may be used as a

vasopressin receptor inhibitor. However, at the time of this writing, no peer-reviewed studies or

bioassay data are publicly available to substantiate this claim. For drug development

professionals, this represents a potential, yet unverified, area of investigation.

Vasopressin receptor antagonists are of interest for treating conditions such as hyponatremia,

congestive heart failure, and cirrhosis.[12] They primarily target the V1a and V2 receptors.

V1a Receptor Signaling Pathway (Hypothetical Target)
The V1a receptor is a G-protein coupled receptor (GPCR) that, upon binding to vasopressin,

activates the Gq/11 protein. This initiates a signaling cascade leading to vasoconstriction and

other physiological effects. An antagonist would block this initial binding step.

V1a Receptor Signaling Pathway
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Caption: Hypothetical antagonism of the vasopressin V1a receptor signaling pathway.
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V2 Receptor Signaling Pathway (Hypothetical Target)
The V2 receptor is also a GPCR, primarily located in the kidney's collecting ducts. It couples to

the Gs protein, leading to an increase in cyclic AMP (cAMP) and the insertion of aquaporin-2

water channels into the cell membrane, which promotes water reabsorption.

V2 Receptor Signaling Pathway
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Caption: Hypothetical antagonism of the vasopressin V2 receptor signaling pathway.
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Reactivity and Safety
Isocyanates are a class of highly reactive compounds. The electrophilic carbon atom in the -

N=C=O group readily reacts with nucleophiles such as alcohols, amines, and water. This

reactivity is the basis for their use in the synthesis of polyurethanes, ureas, and other polymers.

Due to this reactivity, 1-Isocyanato-2-methoxyethane is expected to be sensitive to moisture.

Safety Precautions:

Isocyanates are potent irritants to the mucous membranes of the eyes, gastrointestinal tract,

and respiratory tract.[13] Dermal and respiratory exposure can lead to sensitization, which can

cause severe asthma-like reactions upon subsequent exposure, even at very low

concentrations.[13]

Handling: Should be handled in a well-ventilated fume hood.[14][15]

Personal Protective Equipment (PPE): Chemical-resistant gloves (e.g., nitrile), safety

goggles or a face shield, and a lab coat are mandatory.[2][15] For tasks with a risk of aerosol

generation, appropriate respiratory protection should be used.[2]

Storage: Store in a tightly sealed container in a cool, dry place, away from moisture and

incompatible materials such as alcohols, amines, and strong bases.

Spills: Absorb spills with an inert material and dispose of as hazardous waste. Do not use

water to clean up spills.

This guide is intended for informational purposes for trained professionals. All laboratory work

should be conducted with a thorough risk assessment and adherence to institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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